Cas no 103624-31-3 (1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-)
103624-31-3 structure
Product Name:1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-
CAS No:103624-31-3
MF:C13H20O2
MW:208.296704292297
CID:1138116
Update Time:2024-07-26
1,4-Butanediol, 1-(2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediol, 1-(2,4,6-trimethylphenyl)-
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- Inchi: 1S/C13H20O2/c1-9-7-10(2)13(11(3)8-9)12(15)5-4-6-14/h7-8,12,14-15H,4-6H2,1-3H3
- InChI Key: SAZROBXJUUJLFQ-UHFFFAOYSA-N
- SMILES: C(C1=C(C)C=C(C)C=C1C)(O)CCCO
Computed Properties
- Exact Mass: 350.24582
Experimental Properties
- Density: 1.042±0.06 g/cm3(Predicted)
- Boiling Point: 367.8±30.0 °C(Predicted)
- PSA: 58.92
- pka: 14.37±0.20(Predicted)
1,4-Butanediol, 1-(2,4,6-trimethylphenyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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